![molecular formula C6H5BrO3S B089467 4-Bromobenzenesulfonic acid CAS No. 138-36-3](/img/structure/B89467.png)
4-Bromobenzenesulfonic acid
Overview
Description
4-Bromobenzenesulfonic acid is a chemical compound with the molecular formula C6H5BrO3S . It is used in the preparation of unsymmetrical internal alkynes and vinyl sulfones by reaction with alkynes using palladium as a catalyst .
Molecular Structure Analysis
The molecular structure of 4-Bromobenzenesulfonic acid consists of a benzene ring substituted with a bromine atom and a sulfonic acid group . The exact mass of the molecule is 235.91428 g/mol .
Chemical Reactions Analysis
4-Bromobenzenesulfonic acid derivatives are used in enhancing detection responses of estrogens in liquid chromatography-mass spectrometry, proving useful in analyzing biological fluids.
Physical And Chemical Properties Analysis
4-Bromobenzenesulfonic acid has a molecular weight of 237.07 g/mol . It has a density of 1.8±0.1 g/cm3 and a molar refractivity of 44.8±0.4 cm3 . It has 3 hydrogen bond acceptors, 1 hydrogen bond donor, and 1 freely rotating bond . Its topological polar surface area is 62.8 Ų .
Scientific Research Applications
Textile Industry
Similar to its use in detergent production, 4-Bromobenzenesulfonic acid’s surfactant properties make it useful in the textile industry.
8. Synthesis of Unsymmetrical Internal Alkynes and Vinyl Sulfones 4-Bromobenzenesulfinic acid sodium salt dehydrate, a derivative of 4-Bromobenzenesulfonic acid, is used in the preparation of unsymmetrical internal alkynes and vinyl sulfones by reaction with alkynes using palladium as a catalyst .
properties
IUPAC Name |
4-bromobenzenesulfonic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrO3S/c7-5-1-3-6(4-2-5)11(8,9)10/h1-4H,(H,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXACTUVBBMDKRW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1S(=O)(=O)O)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70901732 | |
Record name | NoName_872 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70901732 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromobenzenesulfonic acid | |
CAS RN |
79326-93-5 | |
Record name | 4-Bromobenzenesulfonic acid monohydrate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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